Cas no 37567-80-9 (1-(2-Bromoethyl)-3,5-dimethoxybenzene)

1-(2-Bromoethyl)-3,5-dimethoxybenzene is a brominated aromatic compound featuring a 2-bromoethyl substituent on a benzene ring with dimethoxy functional groups at the 3 and 5 positions. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of more complex molecules through nucleophilic substitution or cross-coupling reactions. The electron-donating methoxy groups enhance reactivity in electrophilic aromatic substitution, while the bromoethyl moiety provides a versatile handle for further functionalization. Its well-defined reactivity and stability under standard conditions make it suitable for use in pharmaceutical, agrochemical, and materials science research. The compound is typically handled under inert conditions to preserve its integrity.
1-(2-Bromoethyl)-3,5-dimethoxybenzene structure
37567-80-9 structure
Product Name:1-(2-Bromoethyl)-3,5-dimethoxybenzene
CAS No:37567-80-9
MF:C10H13BrO2
MW:245.113022565842
CID:296932
PubChem ID:12560827
Update Time:2025-06-09

1-(2-Bromoethyl)-3,5-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2-bromoethyl)-3,5-dimethoxy-
    • 1-(2-Bromoethyl)-3,5-dimethoxybenzene
    • 1-(2-bromo-ethyl)-3,5-dimethoxy-benzene
    • DTXSID10502585
    • AKOS014197135
    • starbld0018370
    • CS-0091977
    • EN300-1913021
    • SCHEMBL3119714
    • 37567-80-9
    • D75285
    • MDL: MFCD11110065
    • Inchi: 1S/C10H13BrO2/c1-12-9-5-8(3-4-11)6-10(7-9)13-2/h5-7H,3-4H2,1-2H3
    • InChI Key: UAEVVYMBABKZOM-UHFFFAOYSA-N
    • SMILES: BrCCC1C=C(C=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 244.00989
  • Monoisotopic Mass: 244.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 302.1±27.0 °C at 760 mmHg
  • Flash Point: 130.1±19.2 °C
  • PSA: 18.46
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(2-Bromoethyl)-3,5-dimethoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B801073-10mg
1-(2-Bromoethyl)-3,5-dimethoxybenzene
37567-80-9
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$ 50.00 2022-06-06
TRC
B801073-50mg
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$ 135.00 2022-06-06
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$ 230.00 2022-06-06
Enamine
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Enamine
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Enamine
EN300-1913021-1.0g
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$999.0 2023-06-02
Enamine
EN300-1913021-2.5g
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Enamine
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